Cas no 3343-15-5 ((8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide)

(8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide structure
3343-15-5 structure
Product Name:(8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide
CAS No:3343-15-5
MF:C18H21N3O2
MW:311.378244161606
CID:1457653
PubChem ID:94842968
Update Time:2024-02-29

(8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide Chemical and Physical Properties

Names and Identifiers

    • (8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide
    • Lysergic acid alpha-hydroxyethylamide
    • Lysergic acid methyl carbinolamide
    • N-(alpha-Hydroxyethyl)lysergamide
    • (S)-9,10-Didehydro-N-(1-hydroxyethyl)-6-methylergoline-8beta-carboxamide
    • Ergoline-8-carboxamide, 9,10-didehydro-N-(1-hydroxyethyl)-6-methyl-, (8-beta)-
    • Lysergamide, N-(1-hydroxyethyl)- (7CI)
    • (8beta)-N-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxamide
    • Lysergic acid alpha-hydroxyethylamide; Lysergic acid methyl carbinolamide; N-(alpha-Hydroxyethyl)lysergamide; (S)-9,10-Didehydro-N-(1-hydroxyethyl)-6-methylergoline-8beta-carboxamide; Ergoline-8-carboxamide, 9,10-didehydro-N-(1-hydroxyethyl)-6-methyl-, (8-beta)-; Lysergamide, N-(1-hydroxyethyl)- (7CI); (8beta)-N-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxamide
    • 9,10-Didehydro-N-[(S)-1-hydroxyethyl]-6-methylergoline-8β-carboxamide
    • Lysergic acid 1-hydroxyethylamide
    • Lysergic acid α-hydroxyethylamide
    • N-(1-Hydroxyethyl)lysergamide
    • Einecs 222-086-0
    • DTXSID10955057
    • SCHEMBL3190210
    • (6aR,9R)-N-(1-hydroxyethyl)-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
    • N-(1-Hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboximidic acid
    • 3343-15-5
    • Lysergamide, N-(1-hydroxyethyl)-
    • NS00047807
    • AKOS040752813
    • Inchi: 1S/C18H21N3O2/c1-10(22)20-18(23)12-6-14-13-4-3-5-15-17(13)11(8-19-15)7-16(14)21(2)9-12/h3-6,8,10,12,16,19,22H,7,9H2,1-2H3,(H,20,23)/t10?,12-,16-/m1/s1
    • InChI Key: WYTJZJPVCDWOOI-WPJLSRQMSA-N
    • SMILES: C(NC(O)C)(=O)[C@@H]1C=C2C3=C4C(C[C@]2(N(C1)C)[H])=CNC4=CC=C3

Computed Properties

  • Exact Mass: 311.16337692g/mol
  • Monoisotopic Mass: 311.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68.4Ų
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